molecular formula C10H18N4 B8073563 3-[2-(2-Cyanoethyl-methyl-amino)ethyl-methyl-amino]propanenitrile CAS No. 999-23-5

3-[2-(2-Cyanoethyl-methyl-amino)ethyl-methyl-amino]propanenitrile

Cat. No.: B8073563
CAS No.: 999-23-5
M. Wt: 194.28 g/mol
InChI Key: SZYOFXQQZPULAN-UHFFFAOYSA-N
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Description

3-[2-(2-Cyanoethyl-methyl-amino)ethyl-methyl-amino]propanenitrile is a useful research compound. Its molecular formula is C10H18N4 and its molecular weight is 194.28 g/mol. The purity is usually 95%.
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Properties

IUPAC Name

3-[2-[2-cyanoethyl(methyl)amino]ethyl-methylamino]propanenitrile
Details Computed by LexiChem 2.6.6 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C10H18N4/c1-13(7-3-5-11)9-10-14(2)8-4-6-12/h3-4,7-10H2,1-2H3
Details Computed by InChI 1.0.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

SZYOFXQQZPULAN-UHFFFAOYSA-N
Details Computed by InChI 1.0.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CN(CCC#N)CCN(C)CCC#N
Details Computed by OEChem 2.1.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C10H18N4
Details Computed by PubChem 2.1 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

DSSTOX Substance ID

DTXSID10278137
Record name 3-[2-(2-cyanoethyl-methyl-amino)ethyl-methyl-amino]propanenitrile
Source EPA DSSTox
URL https://comptox.epa.gov/dashboard/DTXSID10278137
Description DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology.

Molecular Weight

194.28 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

CAS No.

999-23-5
Record name NSC6406
Source DTP/NCI
URL https://dtp.cancer.gov/dtpstandard/servlet/dwindex?searchtype=NSC&outputformat=html&searchlist=6406
Description The NCI Development Therapeutics Program (DTP) provides services and resources to the academic and private-sector research communities worldwide to facilitate the discovery and development of new cancer therapeutic agents.
Explanation Unless otherwise indicated, all text within NCI products is free of copyright and may be reused without our permission. Credit the National Cancer Institute as the source.
Record name 3-[2-(2-cyanoethyl-methyl-amino)ethyl-methyl-amino]propanenitrile
Source EPA DSSTox
URL https://comptox.epa.gov/dashboard/DTXSID10278137
Description DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology.

Synthesis routes and methods

Procedure details

5.3 g of acrylonitrile were slowly added to 4.4 g of N,N'-dimethyl-ethylenediamine, while cooling with ice. The mixture was allowed to warm slowly to RT and was stirred at RT for 14 hours. It was heated at 80° C. for 3 hours and the volatile constituents were then removed in vacuo at a bath temperature of 80° C. 9.6 g of N,N'-bis-(2-cyanoethyl)-N,N'-dimethyl-ethylenediamine were obtained.
Quantity
5.3 g
Type
reactant
Reaction Step One
Quantity
4.4 g
Type
reactant
Reaction Step One

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